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Compound of Interest

Compound Name:
2-Methylpyrimidine-4-

carbaldehyde

Cat. No.: B089756 Get Quote

Essential Safety and Handling Guide for 2-
Methylpyrimidine-4-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methylpyrimidine-4-carbaldehyde (CAS No: 1004-17-7). Given the absence of a specific

Safety Data Sheet (SDS), a precautionary approach based on the chemical properties of

related pyrimidine and aldehyde compounds is essential for ensuring laboratory safety.

Hazard Assessment and Engineering Controls
2-Methylpyrimidine-4-carbaldehyde is a crystalline solid with a predicted boiling point of

213.7±13.0 °C and a density of 1.176±0.06 g/cm3 .[1] Due to its aldehyde functional group, it

should be handled with care, assuming potential for irritation to the skin, eyes, and respiratory

tract. The pyrimidine core suggests that it may be harmful if swallowed or inhaled, similar to

other pyrimidine derivatives.[2][3]

Primary Engineering Control: All handling of 2-Methylpyrimidine-4-carbaldehyde, especially

of the solid form, should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[4] Use of a powder-containment hood or a glove box is recommended for weighing

and transferring the solid.
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Personal Protective Equipment (PPE)
A multi-layered PPE approach is critical to minimize exposure. The following table summarizes

the recommended PPE for various laboratory activities involving this compound.

Activity Hand Protection
Eye & Face

Protection
Body Protection

Respiratory

Protection

Low-Hazard

Activities (e.g.,

handling sealed

containers)

Single pair of

nitrile gloves

Safety glasses

with side shields

Standard

laboratory coat

Not generally

required

Moderate-

Hazard Activities

(e.g., weighing,

preparing

solutions)

Double-gloving

(nitrile or

neoprene)

Chemical splash

goggles

Chemical-

resistant lab coat

Use within a

chemical fume

hood

High-Hazard

Activities (e.g.,

potential for

aerosolization,

heating)

Double-gloving

(butyl rubber for

aldehydes)

Chemical splash

goggles and face

shield

Chemical-

resistant suit or

apron over lab

coat

NIOSH-approved

respirator with

organic vapor

cartridges

Glove Selection: Butyl rubber gloves are recommended for handling aldehydes.[5] Nitrile

gloves may offer short-term splash protection but should be changed immediately upon

contact.[6] Always inspect gloves for integrity before use.

Operational Plan for Safe Handling
Preparation and Area Designation:

Designate a specific area within a chemical fume hood for handling 2-Methylpyrimidine-4-
carbaldehyde.

Ensure all necessary PPE is readily available and in good condition.
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Have an emergency spill kit accessible.

Handling the Solid Compound:

Wear appropriate PPE as outlined in the table above.

Perform all manipulations within a chemical fume hood or other containment device.

Use a spatula or other appropriate tools to handle the solid, avoiding the creation of dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

During the Experiment:

Keep all containers with 2-Methylpyrimidine-4-carbaldehyde tightly sealed when not in

use.

Avoid direct contact with skin, eyes, and clothing.

If any PPE becomes contaminated, remove and dispose of it immediately, then wash the

affected area thoroughly.

Post-Experiment:

Decontaminate all surfaces and equipment used for handling the compound.

Dispose of all waste materials according to the disposal plan.

Disposal Plan
Waste Collection:

Collect all solid and liquid waste containing 2-Methylpyrimidine-4-carbaldehyde in a

dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with organic compounds.

Do not mix with incompatible waste streams. Pyrimidine derivatives can react vigorously with

strong acids and oxidizing agents.[7]
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Labeling:

Clearly label the waste container with "Waste 2-Methylpyrimidine-4-carbaldehyde" and

include appropriate hazard symbols (e.g., harmful/irritant).

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, until collection.

Disposal:

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2][8] Never

dispose of this chemical down the drain or in the regular trash.[3]

Emergency Procedures
Spills:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection if necessary.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and decontaminate the spill site.

First Aid:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b089756?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC446580050&productDescription=METHYL+2+4-DICHLOROPYRIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157700050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/754315
https://www.fishersci.com/store/msds?partNumber=AC446580050&productDescription=METHYL+2+4-DICHLOROPYRIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Diagram: PPE Selection Workflow for Handling 2-Methylpyrimidine-4-carbaldehyde
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PPE Selection Workflow
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Caption: Workflow for selecting appropriate PPE based on the hazard level of the activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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